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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881

This document provides a detailed protocol for the synthesis of strontium thiosulphate single
crystals. The primary method described is the slow evaporation of an agueous solution
containing sodium thiosulphate and a strontium salt. This method has been successfully used
to produce single crystals of strontium thiosulphate monohydrate (SrS203-H20).

Audience: Researchers, scientists, and drug development professionals.

Introduction

Strontium thiosulphate is an inorganic compound that can be crystallized in hydrated forms,
most notably as a monohydrate and a pentahydrate (SrS203-5H20).[1][2] The growth of high-
quality single crystals is essential for various scientific investigations, including crystallographic
studies to determine its precise three-dimensional atomic structure. The protocol herein details
a reliable method for obtaining single crystals of strontium thiosulphate monohydrate. The
underlying principle of this method is the slow evaporation of a solvent from a saturated
solution, which allows for the gradual and orderly arrangement of ions into a crystal lattice.

Quantitative Data

The crystallographic data for strontium thiosulphate monohydrate provides essential
information about the solid-state structure of the compound.

Table 1: Crystal Data and Structure Refinement for Strontium Thiosulphate Monohydrate
(SrS203-H:20)
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Parameter Value
Chemical formula SrS203-H20
Formula weight ( g/mol ) 217.76
Crystal system Triclinic
Space group P1

a (A 5.6263 (2)
b (A) 8.0673 (3)
c (A 8.2341 (3)
a (%) 105.744 (3)
B () 105.419 (3)
y () 90.878 (3)
Volume (A3) 344.41 (2)
4 2

Data sourced from Klein (2020).[3]

Experimental Protocol

This protocol is based on the method used for the synthesis of strontium thiosulphate
monohydrate crystals.[2][4]

3.1. Materials and Reagents

Sodium thiosulphate pentahydrate (Na2S203-5H20)

Strontium nitrate (Sr(NO3s)z2)

Deionized water

Beakers
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e Stirring rod

o Crystallization dish or beaker

o Parafilm or other means to slow evaporation
3.2. Procedure

e Preparation of Aqueous Solution:

o Prepare an aqueous solution by dissolving sodium thiosulphate pentahydrate
(Na2S203-5H20) and strontium nitrate (Sr(NOs)2) in deionized water at room temperature.
[2][4] The exact concentrations are not specified in the literature, so starting with saturated
or near-saturated solutions of both reactants is recommended. A possible starting point is
the reaction: Sr(NOs)2 + Na2S203 — SrS203 + 2NaNOs.

o Crystallization:
o Store the resulting solution in a crystallization dish or beaker at room temperature.[4]

o To promote the growth of large single crystals, the solvent should be allowed to evaporate
very slowly. This can be achieved by covering the container with parafilm and piercing a
few small holes in it. The process may take several months.[4]

o Crystal Isolation:

o Single crystals will form as the solution becomes more concentrated due to solvent

evaporation.[4]

o Isolate the crystals from the highly concentrated mother liquor.[4] It is important to note
that other crystalline by-products, such as sodium nitrate (NaNOs) and unreacted
strontium nitrate, may also form.[4]

e Drying and Storage:

o Carefully remove the desired strontium thiosulphate crystals and allow them to dry at
room temperature.
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o Store the crystals in a well-sealed container to prevent dehydration or further reaction.
3.3. Important Considerations

e Aqueous solutions of sodium thiosulphate and strontium nitrate have a tendency to
decompose, which can hinder the growth of large single crystals.[2][4] Patience and minimal
disturbance of the crystallizing solution are key.

e The formation of strontium thiosulphate pentahydrate is also possible and may be a
competing product.[2][4]

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of strontium thiosulphate
single crystals.

Crystallization

Solution Preparation Isolation & Analysis

Transfer to
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Caption: Workflow for Strontium Thiosulphate Crystal Growth.

Concluding Remarks

The protocol described provides a straightforward and effective method for growing single
crystals of strontium thiosulphate monohydrate. The key to success is maintaining a slow
rate of evaporation to allow for the formation of well-ordered, large single crystals. The provided
guantitative data and experimental workflow offer a solid foundation for researchers to
reproduce and potentially optimize this crystallization process for their specific research needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Growth of Strontium
Thiosulphate Single Crystals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079881#protocol-for-growing-single-crystals-of-
strontium-thiosulphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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